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Compound of Interest

Compound Name: TYM-3-98

Cat. No.: B15575175 Get Quote

Disclaimer: TYM-3-98 is a potent, selective PI3Kδ inhibitor intended for research use only.[1][2]

[3] This document provides essential safety and logistical guidance based on the known

properties of TYM-3-98 as a potent pharmaceutical compound. A comprehensive, compound-

specific risk assessment must be conducted before any handling occurs.

TYM-3-98 is a selective inhibitor of PI3Kδ with an IC50 of 7.1 nM.[1][3] It has demonstrated the

ability to block the PI3Kδ/AKT signaling pathway and induce apoptosis in B-cell lymphomas.[1]

[2][3][4] While it has shown promising antitumor efficacy in preclinical models without significant

toxicity, all potent compounds of this nature must be handled with extreme care to prevent

personnel exposure.[2][5]

Hazard Identification and Risk Assessment
Primary Hazard: Potent solid (powder) compound. The primary route of exposure is

inhalation of airborne dust. Dermal contact and ingestion are also potential routes.

Health Risks: As a selective PI3Kδ inhibitor, inadvertent exposure could lead to unintended

biological effects.[4] The full toxicological profile in humans is unknown. Assume the

compound is hazardous.

Storage: Store as a powder at -20°C for up to 3 years and in solvent at -80°C for up to 1

year.[1]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical and depends on the specific task and the

engineering controls in place. Double gloving and disposable garments are standard practice.

[6]

Task Primary Engineering Control Minimum Required PPE

Storage & Transport
Closed, labeled, sealed

containers.

Nitrile Gloves, Safety Glasses,

Lab Coat.

Weighing (Powder)
Ventilated Balance Enclosure

(VBE) or Glovebox.

Respiratory: Powered Air-

Purifying Respirator (PAPR) if

not in a glovebox.[6][7] Hand:

Double Nitrile Gloves.[6] Body:

Disposable Coveralls (e.g.,

Tyvek).[6][8] Eye: Chemical

Splash Goggles.[9] Foot:

Disposable Shoe Covers.[6][9]

Solution Preparation
Chemical Fume Hood or

Glovebox.

Respiratory: Reusable half/full-

face respirator with P100/FFP3

filters (if not in glovebox).[6]

Hand: Double Nitrile Gloves.[6]

Body: Disposable Coveralls or

dedicated Lab Coat.[6] Eye:

Chemical Splash Goggles.[9]

Foot: Disposable Shoe

Covers.[6]

Cell Culture/In vivo Dosing
Biosafety Cabinet (BSC) or

Chemical Fume Hood.

Hand: Double Nitrile Gloves.[6]

Body: Disposable Gown or

dedicated Lab Coat. Eye:

Safety Glasses.

Waste Disposal N/A
PPE as required for the

generating task.

Experimental Protocols: Handling and Preparation
3.1 Weighing the Compound (Solid Form)
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Preparation: Don all required PPE for handling potent powders (See Table above). Ensure

the Ventilated Balance Enclosure (VBE) or glovebox is certified and functioning correctly.

Staging: Place all necessary equipment (weigh boat, spatulas, vials) inside the enclosure

before introducing the compound.

Handling: Carefully unseal the container inside the enclosure. Use a dedicated spatula to

transfer the desired amount of TYM-3-98 powder to a tared weigh boat.

Sealing: Immediately and securely seal the primary compound container.

Cleanup: Using a dampened wipe (with 70% ethanol or a validated cleaning agent),

decontaminate the spatula and the weighing area within the enclosure. Dispose of the wipe

as hazardous waste.

Transfer: Securely cap the vial containing the weighed powder before removing it from the

enclosure for the next step.

3.2 Preparation of Stock Solutions

TYM-3-98 is soluble in DMSO at 100 mg/mL (168.9 mM).[1] It is insoluble in water and ethanol.

[1]

Preparation: Conduct this procedure in a certified chemical fume hood. Don appropriate PPE

for solution handling.

Reconstitution: Uncap the vial containing the weighed TYM-3-98. Slowly add the required

volume of fresh DMSO to the solid to minimize splashing.[1]

Mixing: Cap the vial and mix thoroughly (e.g., by vortexing) until all solid is dissolved.

Aliquoting: Aliquot the stock solution into smaller, clearly labeled vials to avoid repeated

freeze-thaw cycles.[1]

Storage: Store stock solutions at -80°C for long-term stability (up to 1 year).[1]
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All materials contaminated with TYM-3-98 must be treated as hazardous chemical waste.

Solid Waste: This includes used gloves, coveralls, shoe covers, weigh boats, and

contaminated wipes.[6] Collect in a dedicated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and labeled hazardous liquid waste container. Do not pour down the drain.

Sharps: Needles and syringes used for dosing must be disposed of in a designated sharps

container for chemical waste.

Decontamination: All work surfaces and equipment must be decontaminated after use with a

validated cleaning agent or a solution like 5% sodium bisulphite and 5% sodium bicarbonate.

[10]

Workflow and Safety Decision Making
The following diagram outlines the critical decision points for ensuring safe handling of TYM-3-
98.
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1.0 Pre-Operational Planning

2.0 Execution of Task

3.0 Post-Operational Procedures

Emergency Response

Conduct Risk Assessment
(Task, Quantity, Location)

Select Engineering Controls
(VBE, Fume Hood, Glovebox)

Determines

Select Appropriate PPE
(See Table 2.0)

Informs

Don PPE Correctly

Perform Task within
Designated Control Area

Decontaminate Surfaces
& Equipment Spill Occurs

Segregate & Label
Hazardous Waste

Doff PPE in
Designated Area

Wash Hands Thoroughly

Evacuate Area &
Alert Supervisor

Use Spill Kit

If trained

Click to download full resolution via product page

Caption: Decision workflow for safe handling of potent compounds like TYM-3-98.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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